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Compound of Interest

Compound Name: Emtricitabine-15N,D2

Cat. No.: B12427662 Get Quote

This guide provides a focused examination of the molecular characteristics of the isotopically

labeled reverse transcriptase inhibitor, Emtricitabine-15N,D2, for researchers, scientists, and

professionals in drug development.

Core Molecular Data
The key quantitative data for Emtricitabine and its stable isotope-labeled counterpart,

Emtricitabine-15N,D2, are summarized below. This information is fundamental for a variety of

research applications, including its use as an internal standard in quantitative analyses.

Compound Molecular Formula Molecular Weight ( g/mol )

Emtricitabine C₈H₁₀FN₃O₃S[1][2][3][4] 247.25[3][4][5]

Emtricitabine-15N,D2
C₈H₈D₂FN₂¹⁵NO₃S[6][7][8][9]

[10]
250.25[7][8][9][11][12][13]

Isotopic Labeling of Emtricitabine
Emtricitabine-15N,D2 is a stable isotope-labeled version of Emtricitabine.[12] This labeling

involves the incorporation of one nitrogen-15 (¹⁵N) and two deuterium (D or ²H) atoms into the

molecular structure of the parent drug. Such labeled compounds are critical for use as internal

standards in bioanalytical assays, enabling precise quantification in complex biological

matrices.[14]
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Figure 1. Isotopic Labeling of Emtricitabine
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Figure 1. Relationship between Emtricitabine and its isotopically labeled form.

Mechanism of Action
Emtricitabine is a synthetic nucleoside analog of cytidine that exhibits potent antiviral activity

against the Human Immunodeficiency Virus Type 1 (HIV-1).[1][2] Its mechanism of action

involves the inhibition of the HIV-1 reverse transcriptase enzyme.[1][4] Following

administration, Emtricitabine is phosphorylated by cellular enzymes to form its active 5'-

triphosphate metabolite. This active form competes with the natural substrate, deoxycytidine 5'-

triphosphate, and its incorporation into the growing viral DNA chain leads to termination of DNA

synthesis.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, analysis, or use of Emtricitabine-15N,D2
are highly specific to the research application and are typically developed and validated in-

house by individual research laboratories or available through specialized service providers.

Publicly available, standardized protocols are not detailed in the general literature. For specific

analytical methods, researchers should refer to pharmacopeial standards or relevant scientific

publications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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